Cas no 130013-82-0 (methyl[(2S)-2-(pyrrolidin-1-yl)propyl]amine)

• Product name: methyl[(2S)-2-(pyrrolidin-1-yl)propyl]amine
• CAS No: 130013-82-0
• MF: C₈H₁₈N₂
• MW: 142.241921901703
• CID: 6332632
• PubChem ID: 14804443

methyl[(2S)-2-(pyrrolidin-1-yl)propyl]amine Chemical and Physical Properties

Names and Identifiers

• methyl[(2S)-2-(pyrrolidin-1-yl)propyl]amine
• 130013-82-0
• EN300-7085361
• AKOS006357818

• Inchi： 1S/C8H18N2/c1-8(7-9-2)10-5-3-4-6-10/h8-9H,3-7H2,1-2H3/t8-/m0/s1
• InChI Key： ICMKVQKZELETEM-QMMMGPOBSA-N
• SMILES： N1([C@@H](C)CNC)CCCC1

Computed Properties

• Exact Mass: 142.146998583g/mol
• Monoisotopic Mass: 142.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 87.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų
• XLogP3: 0.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on methyl[(2S)-2-(pyrrolidin-1-yl)propyl]amine

Methyl[(2S)-2-(pyrrolidin-1-yl)propyl]amine (CAS No. 130013-82-0): A Comprehensive Overview

Methyl[(2S)-2-(pyrrolidin-1-yl)propyl]amine, also known by its CAS registry number 130013-82-0, is a compound of significant interest in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrrolidine ring and a chiral center, making it a valuable molecule for both academic research and industrial applications. The compound's name itself highlights its structural features: the presence of a pyrrolidinyl group attached to a propyl chain, which is further substituted with a methylamine moiety.

The structural complexity of methyl[(2S)-2-(pyrrolidin-1-yl)propyl]amine allows it to exhibit diverse chemical properties, making it suitable for various applications. Recent studies have explored its potential in drug design, particularly in the development of bioactive molecules with specific pharmacokinetic profiles. The compound's stereochemistry plays a crucial role in determining its biological activity, as the (2S) configuration ensures optimal interactions with target proteins or enzymes.

One of the most notable aspects of methyl[(2S)-2-(pyrrolidin-1-yl)propyl]amine is its versatility in synthetic chemistry. Researchers have employed this compound as an intermediate in the synthesis of more complex molecules, leveraging its reactivity and structural flexibility. For instance, the compound has been used in the construction of peptide analogs and other bioactive agents, where its pyrrolidine ring contributes to the molecule's stability and bioavailability.

Recent advancements in analytical techniques have enabled a deeper understanding of the physical and chemical properties of methyl[(2S)-2-(pyrrolidin-1-yl)propyl]amine. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have provided insights into its molecular weight, purity, and stereochemical integrity. These studies are essential for ensuring the quality and consistency of the compound in both research and industrial settings.

In terms of applications, methyl[(2S)-2-(pyrrolidin-1-yl)propyl]amine has shown promise in the field of medicinal chemistry. Its ability to modulate enzyme activity makes it a potential candidate for drug development targeting various therapeutic areas, such as oncology, neurodegenerative diseases, and infectious diseases. Researchers have also explored its use as a building block for constructing libraries of compounds with diverse pharmacological profiles.

The synthesis of methyl[(2S)-2-(pyrrolidin-1-yl)propyl]amine involves a series of well-established organic reactions, including alkylation, cyclization, and stereochemical control steps. The use of chiral catalysts or resolving agents ensures the formation of the desired (2S) enantiomer, which is critical for maintaining the compound's biological activity. Recent optimizations in synthetic protocols have improved the yield and purity of this compound, making it more accessible for large-scale production.

From an environmental perspective, methyl[(2S)-2-(pyrrolidin-1-yl)propyl]amine has been evaluated for its potential impact on ecosystems. Studies indicate that the compound exhibits low toxicity to aquatic organisms under standard test conditions; however, further research is required to fully understand its long-term effects on environmental health.

In conclusion, methyl[(2S)-2-(pyrrolidin-1-yl)propyl]amine (CAS No. 130013-82-0) is a versatile and valuable compound with wide-ranging applications in chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthetic and analytical techniques, positions it as an important tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in the development of innovative chemical products and therapeutic agents.